Cas no 2731006-46-3 (4-bromo-5-(bromomethyl)-2-(propan-2-yl)-2H-1,2,3-triazole)

• Product Name: 4-bromo-5-(bromomethyl)-2-(propan-2-yl)-2H-1,2,3-triazole
• CAS No: 2731006-46-3
• MF: C₆H₉Br₂N₃
• MW: 282.963759183884
• MDL: MFCD34563023
• CID: 5653310
• PubChem ID: 165681378
• Update Time: 2025-05-19

4-bromo-5-(bromomethyl)-2-(propan-2-yl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2731006-46-3
• 4-Bromo-5-(bromomethyl)-2-isopropyl-2H-1,2,3-triazole
• 4-bromo-5-(bromomethyl)-2-(propan-2-yl)-2H-1,2,3-triazole
• EN300-27751227

• MDL： MFCD34563023
• Inchi： 1S/C6H9Br2N3/c1-4(2)11-9-5(3-7)6(8)10-11/h4H,3H2,1-2H3
• InChI Key： KHJXYLORCIJISK-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=NN(C(C)C)N=1

Computed Properties

• Exact Mass: 282.91427g/mol
• Monoisotopic Mass: 280.91632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-bromo-5-(bromomethyl)-2-(propan-2-yl)-2H-1,2,3-triazole

Introduction to 4-Bromo-5-(Bromomethyl)-2-(Propan-2-yl)-2H-1,2,3-Triazole (CAS No. 2731006-46-3)

4-Bromo-5-(bromomethyl)-2-(propan-2-yl)-2H-1,2,3-triazole, with the CAS number 2731006-46-3, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique triazole core and the presence of bromine substituents, which confer it with a range of chemical and biological properties. In this article, we will delve into the structural features, synthetic methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of 4-bromo-5-(bromomethyl)-2-(propan-2-yl)-2H-1,2,3-triazole is notable for its triazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. The triazole ring is known for its high stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. The presence of bromine substituents at specific positions on the ring and methyl group further enhances its versatility in chemical reactions and biological interactions.

One of the key aspects of 4-bromo-5-(bromomethyl)-2-(propan-2-yl)-2H-1,2,3-triazole is its synthetic accessibility. Recent studies have explored various methods to synthesize this compound efficiently. For instance, a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction has been widely used to form the triazole ring. This "click" reaction is known for its high yield and mild reaction conditions, making it an attractive method for large-scale synthesis. Additionally, the bromine substituents can be introduced through selective bromination reactions, providing further control over the final product's structure.

In terms of biological applications, 4-bromo-5-(bromomethyl)-2-(propan-2-yl)-2H-1,2,3-triazole has shown promise in several areas. One notable application is in the development of antiviral agents. The triazole scaffold has been shown to exhibit antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The bromine substituents can be modified to enhance the compound's potency and selectivity against specific viral targets.

Another area where 4-bromo-5-(bromomethyl)-2-(propan-2-yl)-2H-1,2,3-triazole has potential is in cancer research. Triazole derivatives have been investigated for their ability to inhibit specific enzymes involved in cancer cell proliferation. For example, some triazole compounds have shown inhibitory activity against protein kinases and histone deacetylases (HDACs), which are key targets in cancer therapy. The bromine substituents can be used to fine-tune the binding affinity and selectivity of these inhibitors.

Beyond its direct biological applications, 4-bromo-5-(bromomethyl)-2-(propan-2-yl)-2H-1,2,3-triazole serves as a valuable building block in organic synthesis. Its reactive bromine substituents make it an excellent starting material for further functionalization through various chemical reactions. For instance, nucleophilic substitution reactions can be used to introduce different functional groups at the brominated positions, leading to a wide range of derivatives with diverse properties.

In conclusion, 4-bromo-5-(bromomethyl)-2-(propan-2-yl)-2H-1,2,3-triazole (CAS No. 2731006-46-3) is a multifaceted compound with significant potential in both synthetic chemistry and medicinal applications. Its unique structure and reactivity make it an attractive candidate for further research and development in various fields. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.